Cas no 886896-12-4 (2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886896-12-4
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5476945
• Update Time: 2025-10-29

2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• HDRAWKJDEJHPFX-UHFFFAOYSA-N
• 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C13H15N3O4/c1-8-3-5-16-9(7-8)15-12(19)10(13(16)20)11(18)14-4-2-6-17/h3,5,7,17,20H,2,4,6H2,1H3,(H,14,18)
• InChI Key： CQXOHMXKCXVIMZ-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CN1C(O)=C(C(NCCCO)=O)C(=O)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Introduction to 2-Hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886896-12-4)

2-Hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886896-12-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is characterized by a pyrido[1,2-a]pyrimidine core with several functional groups that contribute to its unique pharmacological profile. The presence of hydroxyl groups and a methyl substituent enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also shown promise in the treatment of inflammatory disorders. Research conducted at the University of California demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide have been extensively studied to optimize its use in clinical settings. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has a long half-life, which allows for once-daily dosing regimens. Furthermore, it exhibits low toxicity in animal models, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its approval as a new drug.

The synthesis of 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-amino-nicotinic acid with 3-hydroxypropylamine followed by cyclization and oxidation reactions. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a large scale, which is crucial for its commercialization.

In conclusion, 2-hydroxy-N-(3-hydroxypropyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886896-12-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.